[(4-Bromo-3-methylphenyl)methyl](tert-butyl)amine

Specification

• Molecular Formula: C12H18BrN
• Molecular Weight: 256.18 g/mol
• IUPAC Name: N-[(4-bromo-3-methylphenyl)methyl]-2-methylpropan-2-amine
• Standard InChI: InChI=1S/C12H18BrN/c1-9-7-10(5-6-11(9)13)8-14-12(2,3)4/h5-7,14H,8H2,1-4H3
• Standard InChI Key: CKQUWEQHRLRMJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(C)(C)C)Br

Introduction

[Introduction to (4-Bromo-3-methylphenyl)methylamine](pplx://action/followup)

(4-Bromo-3-methylphenyl)methylamine is an organic compound that has garnered attention in the fields of medicinal chemistry and organic synthesis. This compound features a bromine atom and a methyl group attached to a phenyl ring, alongside a tert-butyl group. The presence of these functional groups contributes to its unique chemical reactivity and potential biological activity.

Synthesis Methods

The synthesis of (4-Bromo-3-methylphenyl)methylamine typically involves multiple steps, including the introduction of the bromine and methyl groups onto the phenyl ring, followed by the attachment of the tert-butyl amine group. Industrial methods may utilize continuous flow reactors to enhance efficiency and yield.

Biological Activity and Research Findings

Research into the biological activity of (4-Bromo-3-methylphenyl)methylamine suggests potential interactions with neurotransmitter systems, particularly those involving dopamine and serotonin pathways. These interactions may have implications for understanding mood disorders and developing new treatments. Preliminary studies indicate possible neuroprotective effects, making it relevant in neurological research.

Applications in Medicinal Chemistry

The compound's unique structure and functional groups make it a valuable subject for further research and application development across multiple scientific disciplines. Its potential applications include:

• Medicinal Chemistry: As a building block for more complex organic molecules and derivatives.

• Neurological Research: Due to its potential neuroprotective effects and interactions with biological receptors.

• Pharmaceutical Development: As a precursor in the synthesis of pharmaceutical compounds.

Comparison with Similar Compounds

(4-Bromo-3-methylphenyl)methylamine can be compared with other similar compounds, such as (4-Bromo-3-methylphenyl)methylamine and (4-Chloro-3-methylphenyl)methylamine. The presence of a tert-butyl group in (4-Bromo-3-methylphenyl)methylamine significantly influences its chemical reactivity and biological activity compared to these compounds.

Compound Name	Notable Features
(4-Bromo-3-methylphenyl)methylamine	Lacks tert-butyl group; simpler amine structure
(4-Chloro-3-methylphenyl)methylamine	Chlorine instead of bromine; differing reactivity profiles
(4-Bromo-3-methylphenyl)methyl(tert-butyl)amine	Presence of tert-butyl group; enhanced lipophilicity